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Compound of Interest

11,12-
Compound Name: _ _
De(methylenedioxy)danuphylline

Cat. No.: B15560941

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the available scientific literature on
the indole alkaloid 11,12-De(methylenedioxy)danuphylline. Despite its intriguing structure,
research on this specific compound has been exceptionally limited. This document summarizes
the current state of knowledge, highlighting the significant gaps in the understanding of its
biological activity and potential therapeutic applications.

Introduction

11,12-De(methylenedioxy)danuphylline is a naturally occurring indole alkaloid.[1] Like many
alkaloids, its complex chemical structure suggests potential biological activity. However, based
on a thorough review of the published scientific literature, this compound remains largely
uncharacterized beyond its initial isolation and structural elucidation.

Physicochemical Properties

Basic information available from chemical suppliers indicates the following properties for 11,12-
De(methylenedioxy)danuphylline:
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Property Value Source

CAS Number 888482-17-5 Chemical Suppliers
Molecular Formula C23H26N206 Chemical Suppliers
Molecular Weight 426.46 g/mol Chemical Suppliers
Appearance Crystalline solid ScreenlLib

. Chloroform, Dichloromethane, .
Solubility ScreenLib
Ethyl Acetate, DMSO, Acetone

Leaves and stems of Kopsia
Source o [1]
officinalis

Biological Activity

The only biological activity data currently available for 11,12-
De(methylenedioxy)danuphylline comes from the initial study that reported its isolation.

hibiti .

Target Enzyme Assay Type Result Reference

Inhibitory Effect Inactive (ICso >> Wang ZW, et al.
Evaluation 50uM) Fitoterapia. 2017

a-Glucosidase

Note: The lack of significant inhibitory activity against a-glucosidase in the initial screening may
have contributed to the limited follow-up research on this compound's biological potential. No
other biological or pharmacological studies for 11,12-De(methylenedioxy)danuphylline have
been identified in the public domain.

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of 11,12-
De(methylenedioxy)danuphylline are not available in the literature. The original isolation
paper provides a general overview of the extraction and purification process typical for natural
products.
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General Isolation and Characterization Workflow

The following diagram illustrates a generalized workflow for the isolation and characterization of
a natural product like 11,12-De(methylenedioxy)danuphylline from its plant source, based on

standard phytochemical practices.
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Extraction and Isolation

Plant Material (Kopsia officinalis leaves and stems)

:

Solvent Extraction

:

Liquid-Liquid Partitioning

:

Column Chromatography (Silica gel, Sephadex)

:

Preparative HPLC

Pure Compound (11,12-De(methylenedioxy)danuphylline)

Wucidation +

Biological Evaluation

Spectroscopic Analysis (NMR, MS)

X-ray Crystallography (optional)

Biological Screening (e.g., a-glucosidase assay)

Structure Determination

Activity Assessment

Click to download full resolution via product page

Generalized workflow for natural product isolation and characterization.
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Signaling Pathways and Mechanism of Action

There is currently no information available regarding the signaling pathways modulated by
11,12-De(methylenedioxy)danuphylline or its mechanism of action. The lack of identified
biological activity precludes any such investigation.

Conclusion and Future Directions

11,12-De(methylenedioxy)danuphylline is an indole alkaloid from Kopsia officinalis for which
there is a significant lack of scientific data. The only reported biological test showed it to be
inactive as an a-glucosidase inhibitor. The absence of further studies suggests that it may have
been overlooked following its initial discovery.

For future research, it would be imperative to:

o Resynthesize or re-isolate the compound to obtain sufficient quantities for comprehensive
biological screening.

o Perform broad-spectrum bioactivity screening against a diverse panel of targets, including
cancer cell lines, receptors, and enzymes, to identify any potential pharmacological activity.

¢ Investigate its effects on the central nervous system, given that other alkaloids from Kopsia
species have shown neuropharmacological activity.

Until such studies are conducted, 11,12-De(methylenedioxy)danuphylline will remain a
molecule of unknown potential within the vast family of indole alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [11,12-De(methylenedioxy)danuphylline: A Review of an
Obscure Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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